Cas no 219919-50-3 (Benzaldehyde,3-(2-aminoethyl)-)

• Product Name: Benzaldehyde,3-(2-aminoethyl)-
• CAS No: 219919-50-3
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 243762
• PubChem ID: 45083645
• Update Time: 2025-04-19

Benzaldehyde,3-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(2-aminoethyl)-
• Benzaldehyde, 3-(2-aminoethyl)- (9CI)
• 3-(2-aminoethyl)benzaldehyde
• DTXSID00665471
• 219919-50-3
• SCHEMBL12641280

• Inchi： 1S/C9H11NO/c10-5-4-8-2-1-3-9(6-8)7-11/h1-3,6-7H,4-5,10H2
• InChI Key： LJAWFIGAEQTOEY-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CCN

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09